(1-Propylcyclopentyl)methanamine
Overview
Description
(1-Propylcyclopentyl)methanamine is an organic compound that belongs to the class of amines It is characterized by a cyclopentyl ring substituted with a propyl group and a methanamine group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1-Propylcyclopentyl)methanamine typically involves the reaction of cyclopentyl derivatives with propylamine under specific conditions. One common method involves the alkylation of cyclopentylmethanamine with propyl halides in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an organic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) at elevated temperatures .
Industrial Production Methods
Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification steps such as distillation or recrystallization are employed to obtain the final product with the desired specifications .
Chemical Reactions Analysis
Types of Reactions
(1-Propylcyclopentyl)methanamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amines or alcohols.
Substitution: Nucleophilic substitution reactions can occur with halides or other electrophiles, leading to the formation of substituted derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include:
Oxidizing agents: Potassium permanganate, chromium trioxide
Reducing agents: Lithium aluminum hydride, sodium borohydride
Bases: Sodium hydride, potassium carbonate
Solvents: Tetrahydrofuran (THF), dimethylformamide (DMF)
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce amines or alcohols .
Scientific Research Applications
(1-Propylcyclopentyl)methanamine has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a precursor for pharmaceutical compounds.
Mechanism of Action
The mechanism of action of (1-Propylcyclopentyl)methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .
Comparison with Similar Compounds
Similar Compounds
(1-Phenylcyclopentyl)methanamine: Similar in structure but with a phenyl group instead of a propyl group.
(1-Methylcyclopentyl)methanamine: Contains a methyl group instead of a propyl group.
(1-Ethylcyclopentyl)methanamine: Contains an ethyl group instead of a propyl group.
Uniqueness
(1-Propylcyclopentyl)methanamine is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable.
Properties
Molecular Formula |
C9H19N |
|---|---|
Molecular Weight |
141.25 g/mol |
IUPAC Name |
(1-propylcyclopentyl)methanamine |
InChI |
InChI=1S/C9H19N/c1-2-5-9(8-10)6-3-4-7-9/h2-8,10H2,1H3 |
InChI Key |
BASBGLCWAWUQPO-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1(CCCC1)CN |
Origin of Product |
United States |
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